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Available Data on pan-KRAS-IN-13

The table below summarizes the key technical information found for pan-KRAS-IN-13 and a related

compound, Pan KRas-IN-1, for reference.

Property pan-KRAS-IN-13 Pan KRas-IN-1 (for context)

CAS Number 3033637-76-9 [1] 2791263-84-6 [2] [3]

Molecular Cs3H31F3NeOs [1] Cs3H36F3Ns0s3 [2] [3]

Formula

Molecular 616.63 [1] 607.67 [2] [3]

Weight

Biological Potent KRAS inhibitor (ICso: 2.75 nM for ~ Pan-KRAS inhibitor (ICso: <2 nM for
Activity G12D, 2.89 nM for G12V) [1] multiple mutants) [3]

Documented Information not found [1] 4°C (Powder, sealed storage, away
Storage from moisture and light) [2] [3]
Purity Information not found 99.31% [2]

Experimental Workflow for KRAS Inhibitor Research
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The following diagram outlines a generalized experimental workflow for validating KRAS inhibitors,

synthesizing common steps from the literature [4] [5].
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Clinical Development?

Click to download full resolution via product page

Generalized workflow for the discovery and validation of KRAS inhibitors.

Key Experimental Details from Literature

e Surface Plasmon Resonance (SPR): Used to determine binding affinity (KD). For example, the
novel inhibitor ISM061-018-2 demonstrated a binding affinity of 1.4 yM to KRAS-G12D [4].

e Cell-Based Viability Assays: Employ tools like CellTiter-Glo to measure the anti-proliferative effects
of inhibitors (ICso values) on various cancer cell lines harboring different KRAS mutations [4] [3].

¢ Functional Interaction Assays: Platforms like MaMTH-DS can be used to confirm that an inhibitor
disrupts the specific interaction between KRAS and its effector proteins (e.g., Rafl) in a dose-
responsive manner [4].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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conditions-powder]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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